(6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C11H7N5S
• Molecular Weight: 241.27 g/mol
• IUPAC Name: (6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C11H7N5S/c1-2-4-8-7(3-1)5-9(13-8)10-15-16-6-12-14-11(16)17-10/h1-6,15H/b10-9+
• InChI Key: ADINLTNCJMZEBJ-MDZDMXLPSA-N
• Isomeric SMILES: C1=CC2=C/C(=C\3/NN4C=NN=C4S3)/N=C2C=C1
• SMILES: C1=CC2=CC(=C3NN4C=NN=C4S3)N=C2C=C1

Description

(6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that has been the subject of much scientific research in recent years. It is a member of the triazolothiadiazole family of compounds, which have been found to exhibit a wide range of biological activities, including antitumor, antiviral, and antimicrobial properties. In

Mechanism of Action

The exact mechanism of action of (6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to act through the inhibition of key enzymes and signaling pathways involved in various biological processes. For example, it has been found to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. It has also been shown to inhibit the activity of the protein kinase CK2, which is involved in cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects in various in vitro and in vivo models. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and modulate the immune system. It has also been found to have anti-inflammatory effects and to inhibit angiogenesis (the formation of new blood vessels).

Advantages and Limitations for Lab Experiments

One advantage of (6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its broad range of biological activities, which makes it a potentially useful therapeutic agent for a variety of diseases. Another advantage is its relatively simple synthesis method, which makes it accessible to researchers. However, one limitation is its potential toxicity, which must be carefully evaluated in preclinical studies.

Future Directions

There are many potential future directions for research on (6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is its potential as an anticancer agent, particularly in combination with other chemotherapeutic agents. Another area of interest is its potential as an anti-inflammatory agent for the treatment of autoimmune diseases. Additionally, further research is needed to fully understand its mechanism of action and to optimize its pharmacological properties for clinical use.

Synthesis Methods

The synthesis of (6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of indole-2-carboxylic acid hydrazide with 2-chloro-1,3,4-thiadiazole in the presence of a base such as triethylamine. The reaction proceeds through a cyclization step to form the triazolothiadiazole ring system. The reaction is typically carried out under reflux conditions in a suitable solvent such as dimethyl sulfoxide or dimethylformamide.

Scientific Research Applications

(6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been the subject of much scientific research due to its potential as a therapeutic agent. It has been found to exhibit a wide range of biological activities, including antitumor, antiviral, and antimicrobial properties. It has also been investigated for its potential as an anti-inflammatory agent and as a modulator of the immune system.